Cas no 1226428-65-4 (2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide)

• Product Name: 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide
• CAS No: 1226428-65-4
• MF: C₁₈H₁₄F₃N₃O₂S
• MW: 393.382873058319
• CID: 6621225
• PubChem ID: 49672676
• Update Time: 2025-06-18

2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide
• Acetamide, 2-[[5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazol-2-yl]thio]-
• F2964-3520
• VU0506379-1
• AKOS024478225
• 2-({5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• 2-((5-phenyl-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)acetamide
• VU0506379-2
• 1226428-65-4

• Inchi： 1S/C18H14F3N3O2S/c19-18(20,21)26-14-8-6-13(7-9-14)24-15(12-4-2-1-3-5-12)10-23-17(24)27-11-16(22)25/h1-10H,11H2,(H2,22,25)
• InChI Key： REEKICZVFMOVFK-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(OC(F)(F)F)C=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 393.07588236g/mol
• Monoisotopic Mass: 393.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 572.1±60.0 °C(Predicted)
• pka: 15.27±0.40(Predicted)

Additional information on 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide

Professional Introduction to Compound with CAS No 1226428-65-4 and Product Name: 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide

The compound with the CAS number 1226428-65-4 and the product name 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity and the presence of multiple functional groups make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel imidazole derivatives as they exhibit a wide range of biological activities. The imidazole core is a heterocyclic aromatic compound that is known for its presence in various bioactive molecules, including vitamins, hormones, and pharmaceuticals. The specific structure of 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide incorporates several key features that contribute to its unique chemical and biological properties.

One of the most notable features of this compound is the presence of a trifluoromethoxy group at the para position of one of the phenyl rings. This substitution pattern is known to enhance the metabolic stability and binding affinity of molecules, making them more suitable for therapeutic applications. Additionally, the sulfanylacetamide moiety at the terminal position introduces a polar group that can improve solubility and interaction with biological targets.

Recent studies have demonstrated that imidazole derivatives can exhibit significant pharmacological effects. For instance, compounds with similar structural motifs have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The 5-phenyl group in the imidazole ring further contributes to the molecule's complexity and potential for selective binding to biological targets. This has led to extensive research into developing new derivatives with enhanced therapeutic profiles.

The synthesis of 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethoxy group is particularly challenging due to its sensitivity to nucleophilic attack and its tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecular frameworks with high efficiency.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for understanding its biological activity. These studies have revealed that the compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development.

In vitro studies have shown that 2-[5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide exhibits promising activity against several disease-related targets. For example, it has been found to inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, preliminary studies suggest that it may have protective effects against neurodegenerative diseases by modulating key signaling pathways. These findings highlight the compound's potential as a therapeutic agent.

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve yield and purity while reducing costs and environmental impact. In the case of 1226428-65-4, researchers have focused on developing scalable synthetic methodologies that minimize waste and maximize efficiency. These efforts are critical for ensuring that the compound can be produced on an industrial scale if it proves to be clinically effective.

The regulatory landscape for new drug development is stringent, requiring extensive characterization and testing before approval by health authorities. The chemical properties of 1226428-65-4, including its stability, solubility, and toxicity profile, must be thoroughly evaluated to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and pharmacologists are essential for navigating these challenges and bringing new therapies to market.

Future research directions for this compound include exploring its mechanism of action in greater detail and identifying potential off-target effects. Advanced imaging techniques combined with genetic studies may provide deeper insights into how it interacts with biological systems. Additionally, exploring analogues with modified functional groups could lead to compounds with improved therapeutic profiles.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. Machine learning algorithms can predict biological activity based on molecular structure, accelerating the identification of promising candidates like 1226428-65-4. These tools are particularly valuable for analyzing large datasets generated by high-throughput screening assays.

In conclusion,1226428-65-4 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The presence of functional groups such as trifluoromethoxy, 5-phenyl, and sulfanylacetamide contributes to its potential as a therapeutic agent. Ongoing research aims to further elucidate its mechanisms of action and optimize its synthetic pathways for future clinical applications.